N-(8-(tert-butyl)-7,8,9,10-tetrahydronaphtho[1,2-b]benzofuran-5-yl)-4-chloro-3-nitrobenzenesulfonamide

• IUPAC Name: N-(8-tert-butyl-7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)-4-chloro-3-nitrobenzenesulfonamide
• InChI: InChI=1S/C26H25ClN2O5S/c1-26(2,3)15-8-11-24-19(12-15)20-14-22(17-6-4-5-7-18(17)25(20)34-24)28-35(32,33)16-9-10-21(27)23(13-16)29(30)31/h4-7,9-10,13-15,28H,8,11-12H2,1-3H3
• InChI Key: LUFLXRSCTRUMDK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCC2=C(C1)C3=C(O2)C4=CC=CC=C4C(=C3)NS(=O)(=O)C5=CC(=C(C=C5)Cl)[N+](=O)[O-]
• Molecular Formula: C26H25ClN2O5S
• Molecular Weight: 513.0 g/mol

Description

Benzofuran is a heterocyclic compound that consists of fused benzene and furan rings. Compounds containing the benzofuran moiety have been found in a variety of natural products and have been the subject of numerous synthetic studies.

Synthesis Analysis

The synthesis of benzofuran derivatives has been a topic of interest in organic chemistry. There are several methods available for the synthesis of benzofuran derivatives, including cyclization of 2-hydroxystilbenes.

Molecular Structure Analysis

The molecular structure of benzofuran derivatives is characterized by a fused ring system consisting of a benzene ring and a furan ring.

Chemical Reactions Analysis

Benzofuran derivatives can undergo a variety of chemical reactions. For instance, they can participate in cyclization reactions to form more complex structures.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzofuran derivatives can vary widely depending on their specific structure. For instance, they can exhibit different solubility, stability, and reactivity properties.

Mechanism of Action

The mechanism of action of benzofuran derivatives can vary widely depending on their specific structure and the biological target they interact with. Some benzofuran derivatives have shown various biological activities.

Safety and Hazards

The safety and hazards associated with benzofuran derivatives can vary widely depending on their specific structure. It’s important to handle these compounds with care and follow appropriate safety protocols.

Future Directions

The study of benzofuran derivatives is a vibrant field with many potential future directions. These could include the development of new synthetic methods, the discovery of new natural products containing the benzofuran moiety, and the exploration of new biological activities.